Cas no 1190313-44-0 (4-chloro-3,7-dihydro-1H-pyrrolo[2,3-b]pyridine-2,6-dione)

• Product Name: 4-chloro-3,7-dihydro-1H-pyrrolo[2,3-b]pyridine-2,6-dione
• CAS No: 1190313-44-0
• MF: C₇H₅ClN₂O₂
• MW: 184.579800367355
• CID: 2191401
• PubChem ID: 73013168
• Update Time: 2025-06-11

4-chloro-3,7-dihydro-1H-pyrrolo[2,3-b]pyridine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1,3-dihydro-pyrrolo[2,3-b]pyridin-2-one
• 4-chloro-3,7-dihydro-1H-pyrrolo[2,3-b]pyridine-2,6-dione
• 4(c)\\chloro(c)\\1h,2h,3h,6h,7h(c)\\pyrrolo[2,3(c)\\b]pyridine(c)\\2,6(c)\\dione
• 1190313-44-0
• 4-chloro-1H,2H,3H,6H,7H-pyrrolo[2,3-b]pyridine-2,6-dione
• CS-0055842

• Inchi： 1S/C7H5ClN2O2/c8-4-2-6(12)10-7-3(4)1-5(11)9-7/h2H,1H2,(H2,9,10,11,12)
• InChI Key： SNIMRUXAXWATRW-UHFFFAOYSA-N
• SMILES： ClC1=CC(NC2=C1CC(N2)=O)=O

Computed Properties

• Exact Mass: 184.0039551g/mol
• Monoisotopic Mass: 184.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-chloro-3,7-dihydro-1H-pyrrolo[2,3-b]pyridine-2,6-dione

Chemical Profile of 4-chloro-3,7-dihydro-1H-pyrrolo[2,3-b]pyridine-2,6-dione (CAS No. 1190313-44-0)

4-chloro-3,7-dihydro-1H-pyrrolo[2,3-b]pyridine-2,6-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural framework and potential biological activities. This compound belongs to the pyrrolopyridine class, which is a privileged scaffold in drug discovery. The presence of a chloro substituent at the 4-position and carbonyl groups at the 2- and 6-positions introduces specific reactivity that makes it a valuable intermediate for synthesizing more complex molecules.

The chemical structure of 4-chloro-3,7-dihydro-1H-pyrrolo[2,3-b]pyridine-2,6-dione consists of a fused ring system comprising a pyrrole ring and a pyridine ring. This bicyclic architecture is known to exhibit a wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The compound’s molecular formula is C₈H₅ClN₂O₂, and its CAS number is 1190313-44-0, which uniquely identifies it in scientific literature and databases.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. The pyrrolopyridine scaffold has been extensively studied due to its ability to interact with various biological targets. Specifically, 4-chloro-3,7-dihydro-1H-pyrrolo[2,3-b]pyridine-2,6-dione has been explored as a precursor in the synthesis of molecules that target enzymes involved in cancer progression and inflammation. The chloro group on the pyrrole ring enhances electrophilicity, making it susceptible to nucleophilic substitution reactions that can be harnessed for further functionalization.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in diseases such as cancer. Researchers have been investigating 4-chloro-3,7-dihydro-1H-pyrrolo[2,3-b]pyridine-2,6-dione as a lead compound for developing small-molecule inhibitors that can modulate kinase activity. Preliminary studies have shown that derivatives of this scaffold can bind to the ATP-binding pockets of kinases, thereby inhibiting their function.

The carbonyl groups at the 2- and 6-positions provide additional sites for chemical modification. These functionalities can be used to introduce other pharmacophores or to enhance solubility and bioavailability. For instance, conjugation with polar groups such as hydroxyl or amine moieties can improve water solubility while maintaining binding affinity to biological targets. This flexibility makes 4-chloro-3,7-dihydro-1H-pyrrolo[2,3-b]pyridine-2,6-dione a versatile building block in medicinal chemistry.

Recent advances in computational chemistry have also facilitated the design of more effective derivatives of this compound. Molecular docking studies have been employed to predict how different analogs might interact with biological targets such as protein kinases or transcription factors. These virtual screening approaches have helped identify promising candidates for further experimental validation.

The synthesis of 4-chloro-3,7-dihydro-1H-pyrrolo[2,3-b]pyridine-2,6-dione involves multi-step organic reactions that typically begin with readily available starting materials. Common synthetic routes include cyclization reactions followed by functional group transformations such as chlorination and oxidation. The exact methodology can vary depending on the desired purity and scale of production but generally follows established principles in organic synthesis.

In conclusion,4-chloro-3,7-dihydro-1H-pyrrolo[2,3-b]pyridine-2,6-dione (CAS No. 1190313-44-0) represents an exciting opportunity for drug discovery due to its structural features and potential biological activities. Its role as an intermediate in synthesizing kinase inhibitors highlights its importance in developing novel therapeutics for diseases like cancer and inflammation-related disorders. As research continues to uncover new applications for this compound, further exploration into its derivatives will likely yield valuable insights into future treatments.